Cas no 2229079-33-6 (4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid
• CAS No: 2229079-33-6
• MF: C₉H₁₁N₃O₅
• MW: 241.200742006302
• CID: 6583122
• PubChem ID: 165763601
• Update Time: 2025-06-07

4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid
• EN300-1793771
• 2229079-33-6

• Inchi： 1S/C9H11N3O5/c13-8(14)9(1-3-17-4-2-9)7-6(12(15)16)5-10-11-7/h5H,1-4H2,(H,10,11)(H,13,14)
• InChI Key： HWRBSZZSGCGOSI-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=C(C=NN2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 241.06987046g/mol
• Monoisotopic Mass: 241.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 121Ų

Additional information on 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid

4-(4-Nitro-1H-Pyrazol-3-Yl)Oxane-4-Carboxylic Acid: A Comprehensive Overview

The compound 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid (CAS No. 2229079-33-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a nitro group and a carboxylic acid moiety, making it a versatile building block for advanced chemical synthesis.

The pyrazole ring is a heterocyclic aromatic structure that is known for its stability and reactivity. In this compound, the pyrazole ring is substituted with a nitro group at the 4-position, which introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical reactions. The oxane ring (a six-membered cyclic ether) further contributes to the molecule's structural complexity, providing additional sites for functionalization and interaction.

Recent studies have highlighted the potential of 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid in drug discovery and development. Its ability to act as a scaffold for bioactive molecules has been explored in various contexts, including anti-inflammatory, anti-cancer, and anti-microbial agents. The carboxylic acid group plays a crucial role in these applications, as it can form hydrogen bonds and participate in metal coordination, which are essential for molecular recognition and binding.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have utilized its structure to design novel inhibitors for key enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain kinases, making them potential candidates for cancer therapy.

In addition to its pharmacological applications, 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid has also been explored in materials science. Its ability to form coordination polymers and supramolecular assemblies has been leveraged to create advanced materials with tailored properties. These materials hold potential applications in sensing, catalysis, and energy storage.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrazole ring, nitration at the 4-position, and subsequent cyclization to form the oxane ring. The introduction of the carboxylic acid group is typically achieved through oxidation or direct synthesis methods.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have developed more sustainable methods that reduce waste and improve efficiency. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the oxane ring while minimizing energy consumption.

The structural versatility of 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid makes it an attractive candidate for further exploration in both academic and industrial settings. Its ability to serve as a platform for functionalization opens up new possibilities for developing innovative chemical entities with diverse applications.

In conclusion, 4-(4-nitro-1H-pyrazol-3-yl)oxane-4-carboxylic acid (CAS No. 2229079-33-6) is a highly promising compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional groups make it an ideal building block for designing advanced molecules with tailored properties. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.